molecular formula C9H5F6IO B6243918 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol CAS No. 1214788-34-7

1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol

Cat. No. B6243918
CAS RN: 1214788-34-7
M. Wt: 370
InChI Key:
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Description

“1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol” is a derivative of hexafluoro-2-propanol . Hexafluoro-2-propanol is used for preparing hexafluoroalcohol-functionalized methacrylate polymers for lithographic/nanopatterning materials . It plays an important role in the Friedel-Crafts reactions due to its polarity and high ionizing power .


Synthesis Analysis

The synthesis of hexafluoro-2-propanol, the parent compound of “1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol”, involves the hydrogenation of hexafluoroacetone . The reaction is represented as: (CF3)2CO + H2 → (CF3)2CHOH .


Molecular Structure Analysis

The molecular structure of hexafluoro-2-propanol consists of a central carbon atom bonded to an alcohol group and two CF3 groups . The iodophenyl group in “1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol” would replace one of the CF3 groups.


Chemical Reactions Analysis

Hexafluoro-2-propanol is known to facilitate Friedel–Crafts-type reactions, using covalent reagents in the absence of a Lewis acid catalyst . It also enhances the efficiency of rhodium (I)-catalyzed [4+2] intramolecular cycloaddition of ether-tethered alkynyl dienes and [5+2] cycloaddition of alkynyl vinylcyclopropanes .


Physical And Chemical Properties Analysis

Hexafluoro-2-propanol is a colorless liquid with a density of 1.596 g/mL at 25 °C . It has a melting point of -3.3 °C and a boiling point of 58.2 °C . It is miscible in water and has a vapor pressure of 16 kPa at 20 °C .

Mechanism of Action

Hexafluoro-2-propanol acts as an effective solvent for Cu (0)-mediated single electron transfer-living radical polymerization of methyl methacrylate and polymerization of styrene .

Safety and Hazards

Hexafluoro-2-propanol is harmful if inhaled, swallowed, or in contact with skin . It causes severe skin burns and eye damage . It may cause respiratory irritation and is suspected of damaging fertility or the unborn child . It may also cause damage to organs through prolonged or repeated exposure .

Future Directions

Hexafluoro-2-propanol is a specialty solvent for organic synthesis, particularly for reactions involving oxidations and strong electrophiles . It has also found use in biochemistry to solubilize peptides and to monomerize β-sheet protein aggregates . These properties suggest potential future applications in both organic synthesis and biochemistry.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol involves the conversion of 4-iodophenylpropanone to the desired product through a series of reactions.", "Starting Materials": [ "4-iodophenylpropanone", "Hexafluoroacetone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Reduction of 4-iodophenylpropanone with sodium borohydride in methanol to form 4-iodophenylpropanol", "Step 2: Conversion of 4-iodophenylpropanol to 4-iodophenylpropanal by oxidation with sodium hypochlorite in hydrochloric acid", "Step 3: Condensation of 4-iodophenylpropanal with hexafluoroacetone in the presence of sodium hydroxide to form 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-one", "Step 4: Reduction of 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-one with sodium borohydride in methanol to form 1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol" ] }

CAS RN

1214788-34-7

Product Name

1,1,1,3,3,3-hexafluoro-2-(4-iodophenyl)propan-2-ol

Molecular Formula

C9H5F6IO

Molecular Weight

370

Purity

95

Origin of Product

United States

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